GERMANIUM(IV) ETHOXIDE

Specification

• CAS No.: 14165-55-0
• Molecular Formula: C2H6GeO
• Molecular Weight: 118.70 g/mol
• IUPAC Name: ethanolate;germanium(4+)
• Standard InChI: InChI=1S/C2H6O.Ge/c1-2-3;/h3H,2H2,1H3
• Standard InChI Key: KGCUHDFXFXQDNT-UHFFFAOYSA-N
• SMILES: CC[O-].CC[O-].CC[O-].CC[O-].[Ge+4]
• Canonical SMILES: CCO.[Ge]

Introduction

Basic Information and Identification

Germanium(IV) ethoxide, also known as tetraethoxygermane, is a metal alkoxide compound with germanium as the central atom bonded to four ethoxy groups. Its chemical identity is well-established in scientific literature with specific identification parameters.

Chemical Identity

Germanium(IV) ethoxide is registered with CAS number 14165-55-0 and has a molecular formula of C8H20GeO4. It is also known by several synonyms including germanium ethylate, tetraethoxygermane, ethyl germanate(IV), and ethyl orthogermanate. The compound has a molecular weight of 252.88 g/mol and is represented by the linear formula Ge(OC2H5)4.

The compound is classified under the EINECS (European Inventory of Existing Commercial Chemical Substances) number 238-007-8 and belongs to the chemical category of metal alkoxides. Its molecular structure features a central germanium atom with four ethoxy groups arranged in a tetrahedral geometry.

Physical Characteristics

Germanium(IV) ethoxide exists as a water-clear liquid at room temperature with distinct physical properties that have been well-documented through various analytical methods.

The following table summarizes the key physical properties of Germanium(IV) ethoxide:

Property	Value
Physical State	Colorless liquid
Melting Point	-72°C
Boiling Point	185-186°C
Density	1.14 g/mL at 25°C
Refractive Index	1.407 (n20/D)
Flash Point	49°C (121°F)
Specific Gravity	1.134
Odor	Alcohol-like

These physical parameters have been consistently reported across multiple sources, confirming the reliability of these measurements. The compound's relatively high boiling point reflects the strength of intermolecular forces present in the liquid state.

Chemical Properties and Reactivity

The chemical behavior of germanium(IV) ethoxide is characterized by its sensitivity to moisture and its tendency to undergo hydrolysis reactions. These properties are critical to understanding its applications and handling requirements.

Solubility and Stability

Germanium(IV) ethoxide shows specific solubility patterns that influence its applications and storage requirements. The compound is soluble in anhydrous alcohol and benzene but hydrolyzes when in contact with water. This hydrolytic sensitivity is categorized as level 7, indicating that it reacts slowly with moisture or water.

The compound's moisture sensitivity necessitates special handling and storage conditions. It must be stored in a dry environment, and containers should be tightly sealed to prevent exposure to atmospheric moisture. When properly stored, the compound maintains its chemical integrity and remains stable for extended periods.

Reactivity Patterns

The most characteristic reaction of germanium(IV) ethoxide is hydrolysis, which yields germanium dioxide (GeO2). This reaction proceeds through the cleavage of the Ge-O bonds by water molecules, resulting in the formation of ethanol and eventually germanium dioxide:

Ge(OC2H5)4 + 2H2O → GeO2 + 4C2H5OH

This hydrolysis reaction is the fundamental process utilized in sol-gel applications, where controlled hydrolysis leads to the formation of germanium oxide networks. The reaction rate can be modulated by controlling the pH, temperature, and water concentration, allowing for precise control over the resulting material properties.

Synthesis and Preparation Methods

Multiple synthetic routes have been developed for the preparation of germanium(IV) ethoxide, with varying degrees of complexity and yield. These methods typically involve reactions between germanium precursors and ethanol under anhydrous conditions.

Standard Preparation Procedure

A well-documented preparation method involves the reaction of metallic sodium with absolute alcohol, followed by the addition of germanium tetrachloride (GeCl4) in absolute ether. The detailed procedure is as follows:

• A solution of 9.8 g of metallic sodium is prepared in excess absolute alcohol.

• A solution of 20 g of GeCl4 in absolute ether is added with stirring under moisture-free conditions.

• The mixture is refluxed for several hours and then decanted from the sodium chloride precipitate.

• The solid NaCl is washed with absolute ether, and the washings are combined with the main solution.

• The solvent is removed under vacuum.

• The crude tetraethoxygermane is distilled and then redistilled at atmospheric pressure for purification.

This method provides a reliable route to high-purity germanium(IV) ethoxide, though it requires careful handling of air-sensitive reagents and anhydrous conditions.

Alternative Synthetic Approaches

An alternative approach, analogous to the synthesis of silicon tetraethoxide, involves the direct reaction of anhydrous ethanol with germanium(IV) chloride:

GeCl4 + 4C2H5OH → Ge(OC2H5)4 + 4HCl

This method is more straightforward but still requires stringent anhydrous conditions to prevent premature hydrolysis of the germanium tetrachloride or the product. The reaction generates hydrogen chloride gas, which must be appropriately handled or neutralized.

Purification Methods

Several purification techniques have been established to obtain high-purity germanium(IV) ethoxide, which is essential for many of its applications:

• Distillation through a 10 cm Vigreux column under reduced pressure.

• Alternatively, distillation through a Fenske glass helices column fitted with a total condensation variable take-off stillhead.

• Fractionation under reduced pressure using a reflux ratio of 10:1.

These purification methods can yield germanium(IV) ethoxide with purities exceeding 99.9%, making it suitable for high-tech applications in optoelectronics and materials science.

Applications in Materials Science and Technology

Germanium(IV) ethoxide has found numerous applications in advanced materials science, particularly in optoelectronics and specialty glass production. Its ability to form germanium oxide through controlled hydrolysis makes it valuable in several technological domains.

Sol-Gel Processing

The primary application of germanium(IV) ethoxide is as a sol-gel intermediate for producing optical fibers and photosensitive materials. In sol-gel processing, the controlled hydrolysis and condensation of the compound lead to the formation of germanium oxide networks with specific structural properties.

The sol-gel process allows for the production of high-purity germanium oxide materials with controlled porosity, surface area, and morphology. These materials can be formed into thin films, powders, or monolithic structures depending on the processing conditions and subsequent treatments.

Optical Fiber Production

Germanium(IV) ethoxide plays a crucial role in the production of photosensitive SiO2-BeO2 glasses used in optical fibers. When incorporated into silica-based glasses, germanium oxide acts as a dopant that modifies the refractive index of the material, which is essential for guiding light through the fiber.

The compound's high purity (available at 99.995% metals basis) ensures minimal contamination in the final optical products, which is critical for maintaining low transmission losses in optical fibers.

Chemical Vapor Deposition

Germanium(IV) ethoxide serves as a precursor for the preparation of germanium oxide thin films via chemical vapor deposition (CVD). In this application, the compound is vaporized and thermally decomposed on a heated substrate, resulting in the deposition of a uniform germanium oxide layer.

These thin films find applications in microelectronics, optoelectronic devices, and sensing technologies due to their unique electrical and optical properties.

Research Developments and Future Perspectives

Recent research involving germanium(IV) ethoxide has focused on exploring its reactions with various compounds and its potential in new materials synthesis. These studies expand the understanding of the compound's chemistry and applications.

Reactions with Diols

Research has shown that germanium(IV) isopropoxide, a close analog of germanium(IV) ethoxide, reacts with diols to form interesting coordination complexes. Similar reactions can be expected with germanium(IV) ethoxide, opening pathways to novel germanium-containing materials.

When reacted with ethanediol in specific molar ratios, germanium alkoxides can form compounds like [(OPri)2Ge(O2C2H4)] which may crystallize into unique structures like [Ge2(O2C2H4)4] with germanium atoms in distorted trigonal bipyramidal geometries. These compounds represent an interesting class of germanium coordination chemistry with potential applications in materials science.

Future Research Directions

Several promising research directions for germanium(IV) ethoxide include:

• Development of hybrid organic-inorganic materials through sol-gel processing for applications in sensing and catalysis.

• Exploration of doped germanium oxide materials for advanced optoelectronic applications.

• Investigation of germanium(IV) ethoxide as a precursor for germanium-based quantum dots and nanostructures.

• Studies on the incorporation of germanium oxide into specialized glasses with unique optical or electronic properties.

These research avenues highlight the continuing relevance of germanium(IV) ethoxide in advanced materials development and technological applications.